Researchers requiring sustained DNA hypomethylation face the impracticality of continuous IV decitabine infusions due to its rapid CDA-mediated degradation (t1/2 ~30 min). Guadecitabine (SGI-110), a dinucleotide prodrug, overcomes this:
Global supply with verified purity and expedited shipping.
Guadecitabine (SGI-110) is a second-generation DNA methyltransferase inhibitor (DNMTi) formulated as a dinucleotide comprising decitabine linked to deoxyguanosine via a phosphodiester bond [1]. Designed to overcome the pharmacokinetic limitations of traditional nucleoside analogs, it functions as a prodrug that gradually releases its active moiety, decitabine [1]. In preclinical and clinical procurement contexts, guadecitabine is prioritized for its enhanced stability against enzymatic degradation, making it the preferred precursor for prolonged epigenetic modulation, chemosensitization studies, and in vivo xenograft models requiring sustained DNA hypomethylation without continuous intravenous infusion [2].
Substituting guadecitabine with its parent compound, decitabine, fundamentally alters experimental pharmacokinetics and dosing feasibility [1]. Decitabine is highly susceptible to rapid degradation by the enzyme cytidine deaminase (CDA), resulting in an extremely short in vivo half-life of approximately 30 minutes [2]. This rapid clearance necessitates continuous or high-peak intravenous infusions, which can induce peak-related toxicities and fail to maintain therapeutic exposure during the critical S-phase of the cell cycle[1]. Guadecitabine’s dinucleotide structure sterically protects the decitabine moiety from CDA cleavage[2]. This structural modification enables subcutaneous administration and yields a gradual, sustained release profile, ensuring prolonged target engagement and deeper epigenetic reprogramming that cannot be replicated by generic decitabine under standard dosing regimens [1].
Guadecitabine is structurally engineered to resist degradation by cytidine deaminase (CDA), the primary enzyme responsible for clearing traditional hypomethylating agents [1]. While standard decitabine exhibits a rapid clearance with an in vivo half-life of approximately 30 minutes, guadecitabine acts as a depot, gradually releasing decitabine [1]. This results in an extended exposure window and a lower maximum plasma concentration (Cmax) compared to intravenous decitabine, mitigating peak-related toxicities while maintaining continuous DNA methyltransferase inhibition during the S-phase of the cell cycle [2].
| Evidence Dimension | In vivo half-life and exposure duration of active metabolite |
| Target Compound Data | Gradual release profile yielding prolonged decitabine exposure and lower Cmax following subcutaneous administration |
| Comparator Or Baseline | Intravenous Decitabine (Half-life ~30 minutes, rapid CDA-mediated degradation) |
| Quantified Difference | Guadecitabine significantly extends the effective exposure window of decitabine while avoiding toxic high-peak plasma concentrations. |
| Conditions | In vivo pharmacokinetic modeling and clinical assays |
Buyers conducting in vivo epigenetic studies must select guadecitabine to achieve sustained target engagement without the need for continuous infusion pumps.
The prolonged exposure profile of guadecitabine translates directly into superior pharmacodynamic efficacy at the epigenetic level [1]. In comparative in vivo studies utilizing epithelial ovarian cancer (EOC) xenografts, guadecitabine treatment induced dose-dependent hypomethylation of global DNA markers (LINE-1) and specific cancer testis antigens (NY-ESO-1) at levels generally superior to equimolar doses of azacitidine or decitabine [1]. Furthermore, guadecitabine maintained significant LINE-1 hypomethylation up to 16 days post-treatment, demonstrating a durable epigenetic reprogramming effect [1].
| Evidence Dimension | Global DNA hypomethylation (LINE-1 reduction) |
| Target Compound Data | Superior and sustained LINE-1 hypomethylation observed at days 7 and 16 post-treatment |
| Comparator Or Baseline | Decitabine and Azacitidine (inferior extent and duration of hypomethylation at equivalent dosing) |
| Quantified Difference | Guadecitabine achieves a deeper and more durable reduction in global methylation markers compared to first-generation HMAs. |
| Conditions | Epithelial ovarian cancer (EOC) xenograft models, measured via pyrosequencing |
For researchers requiring robust and long-lasting epigenetic modulation, guadecitabine provides a more reliable and measurable pharmacodynamic response than standard nucleoside analogs.
Guadecitabine is highly effective as a priming agent to reverse acquired chemoresistance in solid tumors [1]. In preclinical models of hepatocellular carcinoma (HCC) and cisplatin-resistant ovarian cancer, pretreatment with low-dose guadecitabine significantly synergized with platinum agents (oxaliplatin and cisplatin, respectively) [1]. Unlike standard decitabine, which struggles to maintain the prolonged exposure necessary to demethylate and reactivate silenced tumor suppressor genes (e.g., RASSF1A, MLH1), guadecitabine successfully resensitized refractory cells, leading to significantly delayed tumor growth in vivo [2].
| Evidence Dimension | In vivo tumor growth delay and chemosensitization |
| Target Compound Data | Low-dose guadecitabine successfully resensitized refractory xenografts to cisplatin/oxaliplatin |
| Comparator Or Baseline | Standard Decitabine (limited by rapid clearance, requiring continuous infusion to mimic prolonged exposure) |
| Quantified Difference | Guadecitabine provides the sustained DNMT inhibition required to reactivate chemotherapy response-related genes, enabling synergistic tumor reduction. |
| Conditions | Cisplatin-resistant ovarian cancer and HCC xenograft models |
Procurement for combination therapy research in refractory cancers should prioritize guadecitabine over decitabine to ensure sufficient epigenetic priming prior to cytotoxic drug administration.
Ideal for long-term animal models where continuous IV infusion of decitabine is impractical. Guadecitabine's subcutaneous depot effect ensures sustained DNMT inhibition and durable LINE-1 hypomethylation [1].
The preferred agent for 'epigenetic priming' studies aiming to reverse platinum or irinotecan resistance in solid tumors (e.g., HCC, ovarian, colorectal) by reactivating silenced tumor suppressor genes [2].
Utilized to upregulate cancer testis antigens (CTAs) like NY-ESO-1 and enhance MHC class I expression, making it a critical precursor for studies combining hypomethylating agents with immune checkpoint inhibitors [3].